Cas no 25832-38-6 (1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)-)
25832-38-6 structure
Product Name:1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)-
CAS No:25832-38-6
MF:C9H12N2O
MW:164.204381942749
CID:237806
PubChem ID:21784497
Update Time:2025-04-19
1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)-
- 1-(3,5-dimethylpyrazol-1-yl)-2-methylprop-2-en-1-one
- 25832-38-6
- DTXSID60618004
- 1-methacryloyl-3,5-dimethylpyrazole
- SCHEMBL17853352
- 1-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylprop-2-en-1-one
-
- Inchi: 1S/C9H12N2O/c1-6(2)9(12)11-8(4)5-7(3)10-11/h5H,1H2,2-4H3
- InChI Key: JSNSHSLFWDABHK-UHFFFAOYSA-N
- SMILES: O=C(C(=C)C)N1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 164.094963011g/mol
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.9Ų
1H-Pyrazole, 3,5-dimethyl-1-(2-methyl-1-oxo-2-propenyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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